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Compound of Interest

Compound Name: Ethenyl(triphenyl)germane

Cat. No.: B15398638 Get Quote

Ethenyl(triphenyl)germane: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethenyl(triphenyl)germane, also known as triphenyl(vinyl)germane, is an organogermanium

compound with the chemical formula C₂₀H₁₈Ge. Organogermanium compounds, which feature

a carbon-germanium bond, have garnered interest in various scientific fields, including organic

synthesis and medicinal chemistry.[1] While the chemistry of organogermanium compounds is

less explored than that of their silicon and tin counterparts, primarily due to the higher cost of

germanium, they exhibit unique reactivity that positions them between organosilicon and

organotin compounds in terms of nucleophilicity.[1] This technical guide provides a summary of

the known properties, potential synthetic routes, and the broader context of organogermanium

compounds in research and development.

Core Data
A summary of the fundamental properties of Ethenyl(triphenyl)germane is presented below. It

is important to note that while basic identification information is available, extensive

experimental data for this specific compound is not widely published.
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Property Value Reference

CAS Number 4049-97-2 N/A

Molecular Formula C₂₀H₁₈Ge N/A

Molecular Weight 331.0 g/mol N/A

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of

Ethenyl(triphenyl)germane are not readily available in the public domain. However, based on

the synthesis of analogous vinylgermane and triphenylgermane compounds, several general

synthetic strategies can be proposed.

Grignard Reaction
A common method for the formation of carbon-germanium bonds is the reaction of a

germanium halide with a Grignard reagent.[1] In this case, the synthesis could likely be

achieved by reacting triphenylgermanium halide (e.g., triphenylgermanium bromide) with

vinylmagnesium bromide.

Generalized Protocol:

Preparation of Grignard Reagent: In a flame-dried, three-necked flask under an inert

atmosphere (e.g., argon or nitrogen), magnesium turnings are suspended in anhydrous

tetrahydrofuran (THF). A solution of vinyl bromide in anhydrous THF is added dropwise to

initiate the formation of vinylmagnesium bromide.

Reaction with Germanium Halide: Once the Grignard reagent formation is complete, a

solution of triphenylgermanium bromide in anhydrous THF is added dropwise to the reaction

mixture at a controlled temperature (e.g., 0 °C).

Quenching and Work-up: After the reaction is complete (monitored by techniques such as

TLC or GC-MS), the reaction is carefully quenched with a saturated aqueous solution of

ammonium chloride.
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Extraction and Purification: The aqueous layer is extracted with an organic solvent (e.g.,

diethyl ether or ethyl acetate). The combined organic layers are washed with brine, dried

over an anhydrous salt (e.g., magnesium sulfate or sodium sulfate), filtered, and the solvent

is removed under reduced pressure. The crude product can then be purified by column

chromatography or recrystallization.

Stille Cross-Coupling Reaction
The Stille cross-coupling reaction is a versatile method for the formation of carbon-carbon

bonds and can be adapted for the synthesis of vinylgermanes. This would involve the reaction

of an organostannane with a germanium halide, catalyzed by a palladium complex. For the

synthesis of Ethenyl(triphenyl)germane, this could involve the reaction of triphenylgermanium

halide with a vinylstannane reagent.[2]

Generalized Protocol:

Reaction Setup: In a reaction vessel, triphenylgermanium halide, vinyltributyltin, a palladium

catalyst (e.g., tetrakis(triphenylphosphine)palladium(0)), and a suitable solvent (e.g., toluene

or THF) are combined under an inert atmosphere.

Reaction Conditions: The reaction mixture is heated to a temperature appropriate for the

specific catalyst and substrates, typically ranging from 80 to 110 °C. The progress of the

reaction is monitored by a suitable analytical technique.

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature and the solvent is removed under reduced pressure. The residue is then

subjected to purification, often involving column chromatography to separate the desired

product from the tin byproducts and catalyst residues.

Potential Applications in Organic Synthesis
While specific applications for Ethenyl(triphenyl)germane are not extensively documented,

vinylgermanes, in general, are useful intermediates in organic synthesis. They can participate

in various cross-coupling reactions to form new carbon-carbon and carbon-heteroatom bonds.

The reactivity of the vinyl group allows for further functionalization, making these compounds

potential building blocks for more complex molecules.
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Biological Activity and Drug Development Context
There is currently no available information on the biological activity or signaling pathways

associated with Ethenyl(triphenyl)germane. However, the broader class of organogermanium

compounds has been investigated for potential therapeutic applications.[3][4][5][6][7]

Several organogermanium compounds have been synthesized and evaluated for their

biological activities, with some exhibiting antitumor, immune-stimulating, and antiviral

properties.[3][8][9] For instance, 2-carboxyethylgermanium sesquioxide (Ge-132) has been

studied for its immunomodulatory and antitumor effects, which are thought to be mediated

through the stimulation of T-cells and the activation of macrophages.[8] Another compound,

spirogermanium, was one of the first organogermanium compounds to enter clinical trials as an

anticancer agent.[3]

It is crucial to emphasize that the biological activities of these compounds are highly structure-

dependent, and one cannot infer the bioactivity of Ethenyl(triphenyl)germane from these

examples. The inherent low toxicity of some organogermanium compounds, compared to their

inorganic counterparts, has been a driving factor in their exploration for medicinal purposes.[6]

Further research would be necessary to determine if Ethenyl(triphenyl)germane possesses

any interesting biological properties.

Visualizations
Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of

Ethenyl(triphenyl)germane via a Grignard reaction, as described in the experimental

protocols section.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15398638?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15398638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

